Cas no 65596-57-8 (2,3,4,5-Tetrahydrobenzo[b]azepine-1-carbaldehyde)

• Product Name: 2,3,4,5-Tetrahydrobenzo[b]azepine-1-carbaldehyde
• CAS No: 65596-57-8
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1082638
• PubChem ID: 19375515
• Update Time: 2025-04-20

2,3,4,5-Tetrahydrobenzo[b]azepine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-Tetrahydrobenzo[b]azepine-1-carbaldehyde
• 2,3,4,5-tetrahydro-1-benzazepine-1-carbaldehyde
• AKOS014312744
• 65596-57-8
• SCHEMBL16340761
• 2,3,4,5-Tetrahydro-1H-1-benzazepine-1-carbaldehyde

• Inchi： 1S/C11H13NO/c13-9-12-8-4-3-6-10-5-1-2-7-11(10)12/h1-2,5,7,9H,3-4,6,8H2
• InChI Key： SFSPHAVRUJCKDS-UHFFFAOYSA-N
• SMILES： O=CN1C2C=CC=CC=2CCCC1

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines